Cas no 5888-97-1 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl-)

• Product Name: 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl-
• CAS No: 5888-97-1
• MF: C₂₂H₁₄N₄O₂
• MW: 366.37216424942
• CID: 340509
• PubChem ID: 4352562
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]-1,3,4-oxadiazole
• 5888-97-1
• CHEMBL572553
• 1,4-Di-[2-(5-phenyloxadiazolyl)]-benzol
• AKOS024389089
• ST51043593
• SCHEMBL4343181
• DTXSID90402271
• 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-phenyl-

• Inchi： 1S/C22H14N4O2/c1-3-7-15(8-4-1)19-23-25-21(27-19)17-11-13-18(14-12-17)22-26-24-20(28-22)16-9-5-2-6-10-16/h1-14H
• InChI Key： QJYKIQYLMKVDSP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC(C2=NN=C(C3C=CC=CC=3)O2)=CC=1

Computed Properties

• Exact Mass: 366.11182
• Monoisotopic Mass: 366.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 4.2

Experimental Properties

• PSA: 77.84